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Compound of Interest

Compound Name: 3-Methoxyoct-1-ene

Cat. No.: B15441813

Disclaimer: Extensive searches for "3-Methoxyoct-1-ene" in chemical literature and databases
have yielded no specific results for this compound. The information presented herein is based
on the general reactivity of enol ethers, the functional group present in the proposed molecule.
The protocols and data are representative examples derived from analogous compounds and
should be considered hypothetical for 3-Methoxyoct-1-ene.

Introduction

3-Methoxyoct-1-ene is an enol ether, a class of organic compounds characterized by an
alkoxy group attached to a carbon-carbon double bond. Enol ethers are valuable intermediates
in organic synthesis due to the electron-donating nature of the alkoxy group, which makes the
double bond electron-rich and highly reactive towards electrophiles. This heightened reactivity
allows for a variety of chemical transformations, making them useful building blocks for more
complex molecules.

This document outlines potential applications of 3-Methoxyoct-1-ene in organic synthesis,
including detailed protocols for key reactions such as hydrolysis to a ketone, halogenation, and
participation in cycloaddition reactions.

Key Applications and Reaction Mechanisms

The primary reactivity of 3-Methoxyoct-1-ene is centered around the nucleophilic character of
the double bond. Key transformations include:
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» Hydrolysis: Acid-catalyzed hydrolysis of the enol ether functionality provides a
straightforward route to the corresponding ketone, 2-octanone.

o Halogenation: The electron-rich double bond readily reacts with halogens to form
dihalogenated products.

» Cycloaddition Reactions: As an electron-rich alkene, 3-Methoxyoct-1-ene is an excellent
dienophile in Diels-Alder reactions, particularly with electron-deficient dienes.

The general reaction pathways are illustrated below.
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General Reaction Pathways of 3-Methoxyoct-1-ene

-
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Workflow for the Hydrolysis of 3-Methoxyoct-1-ene

Dissolve 3-Methoxyoct-1-ene in Acetone

'

Add 1 M HCI dropwise at 25°C

'

Stir for 2 hours

'

Neutralize with ag. NaHCOs3

'

Extract with Diethyl Ether

'

Dry organic layer (NazS0Oa4)

'

Concentrate in vacuo

'

Purify by distillation

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15441813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Workflow for the Bromination of 3-Methoxyoct-1-ene

Dissolve 3-Methoxyoct-1-ene in CH2Clz

'

Cool to 0°C

'

Add Bromine in CH2Clz dropwise

'

Stir for 30 minutes at 0°C

'

Quench with aq. Na2S20s3

'

Separate organic layer

'

Wash with water and brine

'

Dry (MgSOa4) and concentrate
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Workflow for the Diels-Alder Reaction

Combine 3-Methoxyoct-1-ene and Maleic Anhydride in Toluene

:

Heat to reflux (110°C)

:

Stir for 4 hours

:

Cool to room temperature

:

Filter the precipitated product

:

Wash with cold Toluene

:

Dry under vacuum
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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